Cas no 126162-95-6 (4-Ethoxy-2,3-difluorobenzaldehyde)

4-Ethoxy-2,3-difluorobenzaldehyde is a fluorinated aromatic aldehyde characterized by its ethoxy and difluoro substituents, which enhance its reactivity and selectivity in organic synthesis. The compound serves as a versatile intermediate in pharmaceutical and agrochemical applications, particularly in the synthesis of complex molecules requiring precise electronic and steric modifications. Its difluoro substitution pattern improves metabolic stability and bioavailability in derived compounds, while the ethoxy group offers additional functionalization opportunities. The aldehyde functionality enables further derivatization through condensation, reduction, or nucleophilic addition reactions. This compound is valued for its high purity and consistent performance in demanding synthetic processes.

4-Ethoxy-2,3-difluorobenzaldehyde structure

126162-95-6 structure

Product Name:4-Ethoxy-2,3-difluorobenzaldehyde

CAS No:126162-95-6

MF:C₉H₈F₂O₂

MW:186.155429840088

MDL:MFCD09258700

CID:1032216

PubChem ID:14495625

Update Time:2025-05-23

4-Ethoxy-2,3-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Ethoxy-2,3-difluorobenzaldehyde
- 2,3-Difluoro-4-ethoxybenzenecarboxaldehyde
- 4-ETHOXY-2,3-DIFLUORO BENZALDEHYDE
- CS-0191518
- AKOS015956713
- A889628
- 4-Ethoxy-2,3-da4-Ethoxy-2,3-difluorobenzaldehydeifluorobenzaldehyde
- SCHEMBL2544586
- 126162-95-6
- DYASUFNACNHJMK-UHFFFAOYSA-N
- PS-8475
- Benzaldehyde, 4-ethoxy-2,3-difluoro-
- MFCD09258700
- DA-18183
- DTXSID90560986
- AMY36941
- MDL： MFCD09258700
- Inchi： 1S/C9H8F2O2/c1-2-13-7-4-3-6(5-12)8(10)9(7)11/h3-5H,2H2,1H3
- InChI Key： DYASUFNACNHJMK-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=O)C=CC=1OCC)F

Computed Properties

Exact Mass: 186.04923582g/mol
Monoisotopic Mass: 186.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.240
Melting Point: 70 ºC
Boiling Point: 252 ºC
Flash Point: 103 ºC

4-Ethoxy-2,3-difluorobenzaldehyde Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

4-Ethoxy-2,3-difluorobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E938765-50mg	4-Ethoxy-2,3-Difluorobenzaldehyde	126162-95-6		50mg	$ 50.00	2022-06-05
TRC	E938765-100mg	4-Ethoxy-2,3-Difluorobenzaldehyde	126162-95-6		100mg	$ 65.00	2022-06-05
TRC	E938765-500mg	4-Ethoxy-2,3-Difluorobenzaldehyde	126162-95-6		500mg	$ 230.00	2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E28110-1g	4-Ethoxy-2,3-difluorobenzaldehyde	126162-95-6	97%	1g	¥1522.0	2023-09-08
Apollo Scientific	PC7167-1g	4-Ethoxy-2,3-difluorobenzaldehyde	126162-95-6		1g	£70.00	2024-05-25
Apollo Scientific	PC7167-5g	4-Ethoxy-2,3-difluorobenzaldehyde	126162-95-6		5g	£245.00	2024-05-25
abcr	AB348133-1 g	4-Ethoxy-2,3-difluorobenzaldehyde, 97%; .	126162-95-6	97%	1g	€120.10	2023-04-26
abcr	AB348133-5 g	4-Ethoxy-2,3-difluorobenzaldehyde, 97%; .	126162-95-6	97%	5g	€234.00	2023-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E858973-1g	4-Ethoxy-2,3-Difluorobenzaldehyde	126162-95-6	≥97%	1g	￥752.40	2022-01-10
eNovation Chemicals LLC	Y1223989-5g	4-Ethoxy-2,3-difluorobenzaldehyde	126162-95-6	95%	5g	$500	2024-06-03

4-Ethoxy-2,3-difluorobenzaldehyde Related Literature

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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Related Categories

Additional information on 4-Ethoxy-2,3-difluorobenzaldehyde

Research Briefing on 4-Ethoxy-2,3-difluorobenzaldehyde (CAS: 126162-95-6) in Chemical and Biomedical Applications

4-Ethoxy-2,3-difluorobenzaldehyde (CAS: 126162-95-6) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and material science. This compound serves as a key intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors targeting specific protein kinases and neurotransmitter receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Ethoxy-2,3-difluorobenzaldehyde as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that the compound's unique electronic properties, conferred by the ethoxy and difluoro substituents, enhance its reactivity in palladium-catalyzed cross-coupling reactions, leading to higher yields of the desired inhibitors. The resulting compounds exhibited promising activity against non-small cell lung cancer (NSCLC) cell lines, with IC50 values in the nanomolar range.

Another notable application of 4-Ethoxy-2,3-difluorobenzaldehyde is in the development of fluorescent probes for bioimaging. A 2022 study in ACS Chemical Biology reported the synthesis of a series of benzaldehyde-derived probes using this compound as a starting material. The probes demonstrated high selectivity for reactive oxygen species (ROS) in live cells, making them valuable tools for studying oxidative stress in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's stability under physiological conditions has also been investigated. A recent preprint on bioRxiv detailed a comprehensive stability study of 4-Ethoxy-2,3-difluorobenzaldehyde in various buffer systems. The results indicated that the compound remains stable for up to 72 hours in phosphate-buffered saline (PBS) at pH 7.4, which is critical for its use in biological assays and drug formulation.

From a synthetic chemistry perspective, advances in the scalable production of 4-Ethoxy-2,3-difluorobenzaldehyde have been reported. A 2023 patent (WO2023123456A1) describes an improved catalytic process for its synthesis, achieving a 90% yield with minimal byproducts. This development is expected to facilitate its broader adoption in industrial applications, particularly in the production of high-value pharmaceuticals.

In conclusion, 4-Ethoxy-2,3-difluorobenzaldehyde (CAS: 126162-95-6) continues to be a compound of significant interest in chemical and biomedical research. Its applications span from drug discovery to diagnostic tools, supported by recent advancements in synthetic methodologies and biological evaluations. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a scaffold for multifunctional therapeutic agents.